Cas no 899828-53-6 (2-Propanone O-(pentafluorophenyl)methyloxime)

• Product Name: 2-Propanone O-(pentafluorophenyl)methyloxime
• CAS No: 899828-53-6
• MF: C₁₀H₈F₅NO
• MW: 253.168640136719
• MDL: MFCD09265199
• CID: 715216
• PubChem ID: 602576
• Update Time: 2025-11-02

2-Propanone O-(pentafluorophenyl)methyloxime Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime
• ACETONE O-PENTAFLUOROPHENYLMETHYL-OXIME
• N-[(2,3,4,5,6-pentafluorophenyl)methoxy]propan-2-imine
• 2-Propanone, O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime
• Acetone, (O-pentafluorobenzyl)oxime
• Acetone O-2,3,4,5,6-PFBHA-oxime
• DLIFNTQMBOCKTL-UHFFFAOYSA-N
• Acetone O-[(pentafluorophenyl)methyl]oxime
• Acetone oxime, o-[(pentafluorophenyl)methyl]-
• Acetone O-pentafluorophenylmethyl-oxime, analytical standard
• [(2,3,4,5,6-pentafluorophenyl)methoxy](propan-2-ylidene)amine
• ACETONE O-2,3,4,5,6-PENTAFLUOROBENZYLOXIME
• DTXSID80345204
• AKOS037653294
• GS-8036
• D93120
• C10H8F5NO
• CS-0197486
• 899828-53-6
• Acetone O-2,3,4,5,6-PFBHA-oxime
• 2-Propanone O-(pentafluorophenyl)methyloxime

• MDL： MFCD09265199
• Inchi： 1S/C10H8F5NO/c1-4(2)16-17-3-5-6(11)8(13)10(15)9(14)7(5)12/h3H2,1-2H3
• InChI Key： DLIFNTQMBOCKTL-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1CO/N=C(\C)/C)F)F)F)F

Computed Properties

• Exact Mass: 253.05260469g/mol
• Monoisotopic Mass: 253.05260469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6
• XLogP3: 2.5

Experimental Properties

• Density: 1.33
• Boiling Point: 227.6°C at 760 mmHg
• Flash Point: 91.4°C
• Refractive Index: 1.436

2-Propanone O-(pentafluorophenyl)methyloxime Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on 2-Propanone O-(pentafluorophenyl)methyloxime

Introduction to 2-Propanone O-(pentafluorophenyl)methyloxime (CAS No. 899828-53-6)

2-Propanone O-(pentafluorophenyl)methyloxime, identified by the Chemical Abstracts Service Number (CAS No.) 899828-53-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of oxime derivatives, which are widely recognized for their versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules and as intermediates in drug development. The presence of a pentafluorophenyl group in its molecular structure imparts unique electronic and steric properties, making it a valuable building block for designing novel therapeutic agents.

The structure of 2-Propanone O-(pentafluorophenyl)methyloxime features an acetylacetone backbone linked to an oxime functional group, with the oxime moiety further substituted with a pentafluorophenyl group. This arrangement confers both lipophilicity and electronic modulation, which are critical factors in drug design. The pentafluorophenyl ring enhances the compound's metabolic stability and binding affinity to biological targets, while the oxime group provides a reactive site for further chemical modifications. These characteristics make it an attractive candidate for exploring new pharmacological pathways.

In recent years, there has been a surge in research focused on developing advanced oxidation processes (AOPs) for environmental remediation and wastewater treatment. Compounds like 2-Propanone O-(pentafluorophenyl)methyloxime have been investigated as potential catalysts or intermediates in these processes due to their ability to participate in redox reactions under specific conditions. For instance, studies have demonstrated that the oxime functionality can act as a ligand for transition metals, facilitating the generation of reactive oxygen species (ROS) that are effective in decomposing organic pollutants. This application aligns with the growing demand for sustainable and efficient methods to address environmental challenges.

Moreover, the pharmaceutical industry has shown increasing interest in 2-Propanone O-(pentafluorophenyl)methyloxime as a scaffold for drug discovery. Its structural features offer opportunities for modulating biological pathways associated with neurological disorders, inflammation, and cancer. Preliminary computational studies have suggested that derivatives of this compound may exhibit inhibitory activity against specific enzymes or receptors implicated in these conditions. The pentafluorophenyl substituent, in particular, is known to enhance binding interactions with biological targets by increasing lipophilicity and reducing metabolic susceptibility. These findings underscore the potential of this compound as a lead compound or intermediate in the development of novel therapeutics.

The synthesis of 2-Propanone O-(pentafluorophenyl)methyloxime involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between acetylacetone derivatives and pentafluorophenylmethyl isocyanate, followed by hydrolysis to form the oxime group. Advanced techniques such as flow chemistry have been explored to optimize these processes, improving scalability and reproducibility. The development of efficient synthetic methodologies is crucial for facilitating further research and commercial applications of this compound.

From a chemical biology perspective, 2-Propanone O-(pentafluorophenyl)methyloxime serves as a valuable tool for investigating enzyme mechanisms and ligand-receptor interactions. Its oxime functionality allows for selective binding to metal ions, which are essential cofactors in numerous biological processes. By studying how this compound interacts with metalloenzymes or metalloproteins, researchers can gain insights into fundamental biochemical pathways and develop targeted interventions. Such studies not only advance our understanding of cellular processes but also contribute to the discovery of new therapeutic strategies.

The growing interest in fluorinated compounds across various scientific disciplines has also highlighted the significance of 2-Propanone O-(pentafluorophenyl)methyloxime. Fluoroaromatic rings are known to improve drug properties such as bioavailability, blood-brain barrier penetration, and resistance to enzymatic degradation. The incorporation of a pentafluorophenyl group into pharmaceutical candidates has been associated with enhanced pharmacological efficacy and reduced off-target effects. As a result, compounds like this have become integral components in modern drug design pipelines.

In conclusion, 2-Propanone O-(pentafluorophenyl)methyloxime (CAS No. 899828-53-6) represents a promising compound with diverse applications in pharmaceutical chemistry, environmental science, and chemical biology. Its unique structural features enable its use as a catalyst in advanced oxidation processes, a scaffold for drug discovery, and a tool for investigating biological mechanisms. The continued exploration of its properties and potential applications is likely to yield significant advancements across multiple scientific domains.